Pentanoic-d9 acid
Pentanoic-d9 acid
Pentanoic acid-d9 is intended for use as an internal standard for the quantification of pentanoic acid by GC- or LC-MS. Pentanoic acid is a short-chain saturated fatty acid. It has been found in the essential oil of V. alliariifolia and in goat milk. The levels of pentanoic acid are higher in stool samples from patients with colorectal cancer.
Brand Name:
Vulcanchem
CAS No.:
115871-50-6
VCID:
VC0057818
InChI:
InChI=1S/C5H10O2/c1-2-3-4-5(6)7/h2-4H2,1H3,(H,6,7)/i1D3,2D2,3D2,4D2
SMILES:
CCCCC(=O)O
Molecular Formula:
C5H10O2
Molecular Weight:
111.19 g/mol
Pentanoic-d9 acid
CAS No.: 115871-50-6
Cat. No.: VC0057818
Molecular Formula: C5H10O2
Molecular Weight: 111.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Pentanoic acid-d9 is intended for use as an internal standard for the quantification of pentanoic acid by GC- or LC-MS. Pentanoic acid is a short-chain saturated fatty acid. It has been found in the essential oil of V. alliariifolia and in goat milk. The levels of pentanoic acid are higher in stool samples from patients with colorectal cancer. |
|---|---|
| CAS No. | 115871-50-6 |
| Molecular Formula | C5H10O2 |
| Molecular Weight | 111.19 g/mol |
| IUPAC Name | 2,2,3,3,4,4,5,5,5-nonadeuteriopentanoic acid |
| Standard InChI | InChI=1S/C5H10O2/c1-2-3-4-5(6)7/h2-4H2,1H3,(H,6,7)/i1D3,2D2,3D2,4D2 |
| Standard InChI Key | NQPDZGIKBAWPEJ-YNSOAAEFSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C(=O)O |
| SMILES | CCCCC(=O)O |
| Canonical SMILES | CCCCC(=O)O |
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